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Introduction

Transfection, the process of introducing nucleic acids into eukaryotic cells, is a cornerstone
technique in molecular biology. Quantifying the efficiency of this process is critical for
interpreting experimental results and optimizing delivery methods. One common method for
determining transfection efficiency involves the use of reporter genes. The E. coli lacZ gene,
which encodes the enzyme B-galactosidase, is a widely used reporter. When cells are
successfully transfected with a plasmid containing the lacZ gene, they express 3-
galactosidase.

The CPRG assay provides a simple, sensitive, and quantitative method for measuring 3-
galactosidase activity. This colorimetric assay uses Chlorophenol red-f3-D-galactopyranoside
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(CPRG), a chromogenic substrate that is hydrolyzed by (-galactosidase. The enzymatic
reaction cleaves CPRG into galactose and chlorophenol red, a vibrant product whose
absorbance can be measured spectrophotometrically, providing a direct readout of enzyme
activity and, consequently, transfection efficiency.

Principle of the Assay

The CPRG assay is based on a straightforward enzymatic reaction. Cells are first transfected
with a vector carrying the lacZ gene. After an appropriate incubation period to allow for gene
expression, the cells are lysed to release the intracellular contents, including the newly
synthesized (3-galactosidase. The cell lysate is then incubated with the CPRG substrate. The [3-
galactosidase enzyme present in the lysate catalyzes the hydrolysis of CPRG, yielding
chlorophenol red. This product absorbs light maximally between 570 and 595 nm. The intensity
of the color produced is directly proportional to the amount of active [3-galactosidase, which in
turn correlates with the efficiency of the initial transfection.
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Caption: Biochemical pathway of the CPRG assay for detecting -galactosidase activity.
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Experimental Workflow

The overall workflow for quantifying transfection efficiency using the CPRG assay involves
several sequential stages: cell preparation and transfection, cell lysis to release the expressed
enzyme, the enzymatic reaction with the CPRG substrate, and finally, the quantitative

measurement of the colored product.
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Caption: Experimental workflow for the CPRG transfection efficiency assay.
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Detailed Protocol

This protocol is optimized for cells grown in a 96-well plate format but can be scaled as
needed.

Materials and Reagents

e Equipment:

[¢]

Humidified CO2 incubator (37°C)

Laminar flow hood

[e]

[e]

Microplate reader with 570-595 nm absorbance filter

(¢]

Multichannel pipette

[¢]

Standard laboratory pipettes and sterile tips
e Consumables:

o 96-well flat-bottom cell culture plates

o Sterile microcentrifuge tubes

o Reagent reservoirs
e Reagents:

Mammalian cell line of choice

[e]

o

Complete cell culture medium

[¢]

lacZ-expressing plasmid vector

[¢]

Transfection reagent (e.g., lipid-based)

[e]

Phosphate-Buffered Saline (PBS), sterile
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o CPRG (Chlorophenol red-B-D-galactopyranoside)
o Cell Lysis Buffer (e.g., 250 mM Tris-HCI pH 8.0, 0.1% Triton X-100)

o Z-Buffer (10X Stock): 1.0 M NaH2PO4/NazHPOa4 (pH 7.4), 100 mM KCI, 10 mM MgSOea,
500 mM B-mercaptoethanol (add fresh).

o CPRG Substrate Solution (1X): Dilute 10X Z-Buffer to 1X with sterile water, then add
CPRG to a final concentration of 1 mg/mL.

Experimental Procedure
Step 1: Cell Seeding

o One day prior to transfection, seed your cells in a 96-well plate at a density that will result in
70-90% confluency on the day of transfection.

o For example, seed 2 x 10* cells per well in 100 uL of complete culture medium.
e Incubate overnight at 37°C in a humidified CO:z incubator.
Step 2: Transfection

e On the day of the experiment, prepare the transfection complexes according to the
manufacturer's protocol for your chosen transfection reagent. Typically, this involves diluting
the lacZ plasmid DNA and the reagent in serum-free medium.

 Include appropriate controls:
o Negative Control: Cells treated with transfection reagent only (no DNA).
o Positive Control: A condition known to yield high transfection efficiency.
o Untransfected Control: Cells that receive no treatment.
» Remove the culture medium from the cells and add the transfection complexes.

 Incubate for the recommended time (e.g., 4-6 hours), then replace the transfection medium
with fresh, complete culture medium.
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Step 3: Gene Expression

e Return the plate to the incubator and allow 24 to 48 hours for the expression of the (3-
galactosidase enzyme.

Step 4: Cell Lysis

Carefully aspirate the culture medium from each well.

Gently wash the cells once with 150 uL of sterile PBS.

Aspirate the PBS and add 50 pL of Cell Lysis Buffer to each well.

Incubate at room temperature for 15-30 minutes with gentle shaking to ensure complete
lysis.

Step 5: CPRG Assay
o Prepare the 1X CPRG Substrate Solution immediately before use.
e Add 100 pL of the 1X CPRG Substrate Solution to each well containing the cell lysate.

 Incubate the plate at 37°C. Monitor for color development (yellow to red/purple). Incubation
times can range from 30 minutes to 4 hours, depending on the level of 3-galactosidase
expression.

Step 6: Data Acquisition

» Once sufficient color has developed, measure the absorbance of each well using a
microplate reader at a wavelength between 570 nm and 595 nm.

e Use the "Untransfected Control" or "Negative Control" wells to blank the reader.

Data Presentation and Analysis

The raw absorbance values can be used to compare the relative transfection efficiencies
between different conditions. It is crucial to subtract the background absorbance from the
negative control wells.
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Table 1: Raw Absorbance Data (575 nm)

Condition

Replicate 1

Replicate 2

Replicate 3

Average Std. Dev.

Untransfecte
d

0.045

0.048

0.046

0.046

0.002

Negative
Control
(Reagent
Only)

0.051

0.049

0.052

0.051

0.002

Transfection
Reagent A +

lacZ

0.854

0.882

0.861

0.866

0.014

Transfection
Reagent B +
lacZz

1.102

1.125

1.098

1.108

0.014

Positive

Control

1.250

1.281

1.265

1.265

0.016

Table 2: Background-Corrected Activity and Relative
Efficiency

To calculate the relative efficiency, first correct for background by subtracting the average

absorbance of the Negative Control. Then, normalize the results to the Positive Control, which

is set to 100% efficiency.

Formula: Relative Efficiency (%) = (Avg. Absorbance_Sample - Avg.

Absorbance_NegativeControl) / (Avg. Absorbance_PositiveControl - Avg.

Absorbance_NegativeControl) * 100

© 2026 BenchChem. All rights reserved.

9/11

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16345080?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

. Avg. Background- Relative Transfection
Condition o
Corrected Absorbance Efficiency (%)
Transfection Reagent A + lacZ 0.815 67.1%
Transfection Reagent B + lacZ  1.057 87.1%
Positive Control 1.214 100.0%

» To cite this document: BenchChem. [Quantifying transfection efficiency with a CPRG assay].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b16345080/docs#quantifying-transfection-efficiency-
with-a-cprg-assay]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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